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Compound of Interest

Tris(2,6-
Compound Name:

diethoxyphenyl)phosphane
CAS No.: 85417-42-1

Cat. No.: B14413583

Get Quote

Executive Summary & Structural Context

Tris(2,6-diethoxyphenyl)phosphane is a tertiary phosphine ligand characterized by extreme
steric bulk and high electron density. It belongs to the class of 2,6-dialkoxyphenylphosphines,
originally developed to stabilize low-coordinate transition metal centers and facilitate difficult
oxidative addition steps in catalysis (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

« Core Utility: The ortho-alkoxy groups provide hemi-labile coordination to metal centers,
increasing catalyst lifetime and activity.

¢ Structural Feature: The "diethoxy" substitution pattern creates a protective "bowl!" shape
around the phosphorus atom, significantly increasing the cone angle compared to
triphenylphosphine (PPh

Chemical Structure & Numbering
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To interpret the NMR data correctly, we use the following numbering scheme for the phenyl
ring:

P-C(1): Ipso carbon (attached to Phosphorus)

C(2,6): Ortho carbons (bearing the ethoxy groups)

C(3,5): Meta carbons

C(4): Para carbon

Synthesis & Sample Preparation

The synthesis of Tris(2,6-diethoxyphenyl)phosphane typically follows the lithiation of 1,3-
diethoxybenzene followed by reaction with phosphorus trichloride.

Experimental Workflow (Protocol)

» Starting Material: 1,3-Diethoxybenzene (Resorcinol diethyl ether).
e Lithiation: React with
-Butyllithium (

-BuLi) in THF at 0°C. The directing effect of the two ethoxy groups ensures lithiation occurs
exclusively at the 2-position (between the ethoxy groups).

e Phosphinylation: Add PCI

(0.33 equivalents) slowly at -78°C.

o Workup: Quench with water, extract with dichloromethane, and recrystallize from
ethanol/acetone.

NMR Sample Preparation[1]

e Solvent: CDCI

(Deuterated Chloroform) is the standard solvent. C
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D

(Deuterated Benzene) is an alternative if aromatic overlap is problematic.

e Concentration: ~10-20 mg in 0.6 mL solvent.
o Standard: 85% H

PO
(external) for

P NMR reference (0.0 ppm).
P NMR Data Analysis
The

P nucleus is the most diagnostic handle for this ligand. The chemical shift is highly sensitive to
the cone angle and electronic donation of the ortho-substituents.

Parameter Value (Typical) Multiplicity Notes

Upfield shift relative to

PPh
Chemical Shift (

-5.0 to -10.0 ppm Singlet (s) (-6 ppm) due to
) electron-donating
alkoxy groups.
Exposure to air forms
Oxidation Product +25 to +35 ppm Singlet (s) the Phosphine Oxide

(P=0).

Diagnostic Insight: The chemical shift is remarkably similar to the dimethoxy analog (DMPP,

-5.5 ppm). The steric bulk of the ethyl groups may cause a slight upfield shift (more negative)
compared to the methyl groups due to increased cone angle compression, but the electronic
environment remains dominated by the oxygen lone pairs.

H NMR Data Analysis
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The proton spectrum is distinct due to the

splitting pattern of the aromatic ring and the characteristic ethoxy group signals.

Spectral Assignments (in CDCJ )

Position Multiplicity =~ Coupling Integral Assignment
(ppm)
(Hz)
_ H-4 (Para
Ar-H (Para) 7.20-7.30 Triplet (t) 3H
proton)
Doublet of H-3,5 (Meta
Ar-H (Meta) 6.50 - 6.60 6H
Doublets (dd) protons)
OCH Methylene
CH 3.90-4.10 Quartet (q) 12H protons of
Ethoxy
OCH Methyl
CH 1.20-1.40 Triplet (t) 18H protons of
Ethoxy

Key Interpretation:

e Symmetry: The molecule has

symmetry in solution on the NMR timescale, making all three rings equivalent.

e Coupling: The meta protons (H-3,5) often show a small coupling to Phosphorus (

), appearing as a doublet of doublets or a pseudo-triplet depending on resolution.

 Differentiation: The key difference from the dimethoxy analog (DMPP) is the replacement of

the singlet OMe peak (~3.55 ppm) with the ethyl quartet/triplet system.

C NMR Data Analysis

Carbon-13 NMR is definitive for proving the substitution pattern. The phosphorus-carbon

coupling constants (
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) are diagnostic for the position relative to the phosphorus atom.

Spectral Assignments (in CDC| )

Carbon (ppm) Multiplicity Coupling (Hz) Assignment
C-O (Ipso to
C-2,6 (Ortho) 160.0 - 162.0 Doublet (d)
Oxygen)
C-4 (Para) 129.0 - 130.0 Singlet (s) Negligible Para Carbon
C-P (Directly
C-1 (Ipso) 110.0 - 115.0 Doublet (d)
bonded)
C-3,5 (Meta) 105.0 - 106.0 Doublet (d) Meta Carbon
Ethox
OCH 63.0 - 64.0 Singlet () ; Y
Methylene
CH 14.0 - 15.0 Singlet (s) - Ethoxy Methyl

Expert Note on
Values:
e Ipso-Carbon (
): Typically smaller in electron-rich phosphines compared to electron-poor ones.

e Ortho-Carbon (

): Often larger than the ipso coupling due to the strong electronic influence of the oxygen
atom.

Visualization of Structural Logic

The following diagram illustrates the synthesis pathway and the logical flow of NMR
assignment, highlighting the symmetry that simplifies the spectrum.
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31P NMR 3
aracterizalion | Singlet @ -5 to -10 ppm
racterization

Tris(2,6-diethoxyphenyl)phosphane [
1H NMR:

Reaction with PCI3
2-Lithio-1,3-diethoxybenzene (-78°C)

1,3-Diethoxybenzene

Ethoxy (q, t)
Aromatic (t, dd)

Click to download full resolution via product page

Caption: Synthesis pathway of Tris(2,6-diethoxyphenyl)phosphane via directed ortho-
lithiation and subsequent NMR validation.

Comparative Analysis: Diethoxy vs. Dimethoxy

Since the dimethoxy analog (DMPP) is the standard reference, understanding the deviation is
critical for researchers substituting one for the other.

Tris(2,6- .
. Tris(2,6-
Feature dimethoxyphenyl)P . Impact on Protocol
diethoxyphenyl)P
(DMPP)
B Moderate in o Diethoxy is easier to
Solubility High in Hexane/Ether _ _
Hexane/Ether purify by extraction.
Diethoxy creates a
Cone Angle ~184° > 190° more crowded metal

center.

) Distinctive alkyl
Singlet (OMe) @ 3.55

H NMR Quartet/Triplet (OEt) pattern confirms ethyl

ppm
group.
55 6.0 t0 -9.0 Very similar; slight
-5. m - 6.010-9 n
P NMR Pp pp el shift expected.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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